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Introduction

The Transient Receptor Potential Melastatin 4 (TRPM4) channel is a calcium-activated, non-
selective cation channel permeable to monovalent cations like Na* and K*.[1] Unlike many
other TRP channels, TRPM4 is impermeable to Ca?*. Its activation by intracellular Ca?* leads
to membrane depolarization, playing a crucial role in various physiological processes, including
immune responses, insulin secretion, and cardiovascular function. Dysregulation of TRPM4
has been implicated in pathologies such as cardiac arrhythmias and certain cancers.[2]

TRPM4-IN-1 (also known as CBA) is a potent and selective small-molecule inhibitor of the
human TRPM4 channel.[3][4] This document provides detailed application notes and protocols
for the use of TRPM4-IN-1 in automated patch clamp (APC) systems to characterize its
inhibitory effects on TRPM4 currents. Automated patch clamp technology offers a higher
throughput and greater efficiency for ion channel drug discovery compared to manual patch
clamp methods.[5][6]

TRPMA4 Signaling Pathway

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15621012#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK5257/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Electrophysiology_Using_Trpm4_IN_2.pdf
https://www.benchchem.com/product/b15621012/docs?utm_src=pdf-body#trpm4-in-1-application-notes-and-protocols-for-automated-patch-clamp-systems
https://www.biorxiv.org/content/10.1101/2021.06.01.446517v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC8321095/
https://www.benchchem.com/product/b15621012/docs?utm_src=pdf-body#trpm4-in-1-application-notes-and-protocols-for-automated-patch-clamp-systems
https://sophion.com/products-tax/automated-patch-clamp/
https://www.researchgate.net/publication/49806881_Study_of_TRP_Channels_by_Automated_Patch_Clamp_Systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The activation of TRPM4 is intrinsically linked to intracellular calcium signaling. A common
pathway involves the activation of G-protein coupled receptors (GPCRSs) or Receptor Tyrosine
Kinases (RTKSs), leading to the activation of Phospholipase C (PLC). PLC hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IPs binds to its receptor (IPsR) on the endoplasmic reticulum (ER),
triggering the release of Ca2* from intracellular stores. This localized increase in cytosolic Ca2*
activates nearby TRPM4 channels, resulting in an influx of Na* and subsequent membrane
depolarization.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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